Cas no 1854-45-1 (1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone)
1854-45-1 structure
Product Name:1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
CAS No:1854-45-1
MF:C8H10N4O
MW:178.191200733185
CID:222514
PubChem ID:267681
Update Time:2025-04-19
1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone
- 4-AMINO-6-ACETYL-5,7-DIHYDRO-PYRROLO[3,4-D]PYRIMIDINE
- Ethanone,1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)-
- 6-Acetyl-4-amino-6,7-dihydro-5H-pyrrolo<3,4-d>pyrimidin
- Pyrrolo[3,4-d]pyrimidine,4-amino-6-acetyl-5,7-dihydro-
- 6-acetyl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidin-4-amine
- 1-(4-amino-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)ethanone
- 1-(4-azanyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)ethanone
- 1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one
- 1-(4-Imino-3,4,5,7-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one
- DTXSID80939965
- NSC107249
- FT-0712193
- 1854-45-1
- NSC-107249
- DB-050021
-
- Inchi: 1S/C8H10N4O/c1-5(13)12-2-6-7(3-12)10-4-11-8(6)9/h4H,2-3H2,1H3,(H2,9,10,11)
- InChI Key: PWRQTCBFHZYALI-UHFFFAOYSA-N
- SMILES: O=C(C)N1CC2=C(C(N)=NC=N2)C1
Computed Properties
- Exact Mass: 178.08500
- Monoisotopic Mass: 178.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.375
- Boiling Point: 452.613°C at 760 mmHg
- Flash Point: 227.532°C
- Refractive Index: 1.646
- PSA: 72.11000
- LogP: 0.44000
1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152296-1g |
1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one |
1854-45-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM152296-1g |
1-(4-amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)ethan-1-one |
1854-45-1 | 95% | 1g |
$632 | 2021-08-05 |
1-(4-Amino-5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)ethanone Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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